2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide

• Molecular Formula: C18H19FN2O4S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-fluoro-N-[4-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C18H19FN2O4S/c19-17-6-2-1-5-16(17)18(22)21-13-7-9-15(10-8-13)26(23,24)20-12-14-4-3-11-25-14/h1-2,5-10,14,20H,3-4,11-12H2,(H,21,22)
• InChI Key: NIRSXDJGQRURCT-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F

Description

2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide is a chemical compound with potential therapeutic applications. It is a small molecule inhibitor of the protein kinase B-Raf, which is involved in the regulation of cell growth and proliferation.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide involves the inhibition of B-Raf kinase. This kinase is a key player in the MAPK/ERK signaling pathway, which is involved in the regulation of cell growth, differentiation, and survival. Inhibition of B-Raf kinase by 2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide leads to the inhibition of downstream signaling pathways, which ultimately results in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide has been shown to have potent biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has also been shown to induce apoptosis in cancer cells. In addition, it has been shown to inhibit the growth of melanoma cells that are resistant to other B-Raf inhibitors. These findings suggest that 2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide has potential as a cancer therapeutic.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide in lab experiments is its potency as a B-Raf inhibitor. This allows for the study of the MAPK/ERK signaling pathway and its role in cancer cell growth and proliferation. However, one limitation of using this compound is its potential toxicity. It has been shown to cause liver toxicity in animal studies, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of 2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide. One direction is the investigation of its potential as a cancer therapeutic in clinical trials. Another direction is the study of its potential as a therapeutic for other diseases that involve dysregulation of the MAPK/ERK signaling pathway, such as neurofibromatosis type 1. Additionally, further studies are needed to investigate its potential toxicity and to develop strategies to minimize its toxicity in vivo.

Synthesis Methods

The synthesis of 2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide involves several steps. The starting material is 4-bromo-2-fluoroaniline, which is converted to 4-(tetrahydro-2-furanylmethylamino)phenylboronic acid through a Suzuki-Miyaura coupling reaction with 4-bromo-2-fluorophenylboronic acid. The resulting compound is then treated with p-toluenesulfonyl chloride to form 4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenylboronic acid. Finally, 2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide is obtained through an amide coupling reaction with 2-fluorobenzoyl chloride.

Scientific Research Applications

2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide has been studied extensively for its potential therapeutic applications. It has been shown to be a potent inhibitor of B-Raf kinase, which is a key player in the MAPK/ERK signaling pathway. This pathway is involved in the regulation of cell growth, differentiation, and survival, and is often dysregulated in cancer cells. Therefore, B-Raf inhibitors like 2-fluoro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide have been investigated as potential cancer therapeutics.